Dichlorodiethylsilane

• CAS No.: 1719-53-5
• Product Name: Dichlorodiethylsilane
• Molecular Formula: C4H10Cl2Si
• Molecular Weight: 157.11 g/mol
• IUPAC Name: dichloro(diethyl)silane
• Standard InChI: InChI=1S/C4H10Cl2Si/c1-3-7(5,6)4-2/h3-4H2,1-2H3
• Standard InChIKey: BYLOHCRAPOSXLY-UHFFFAOYSA-N
• SMILES: CC[Si](CC)(Cl)Cl
• Canonical SMILES: CC[Si](CC)(Cl)Cl
• Boiling Point: 262 to 266 °F at 760 mm Hg (decomposes) (NTP, 1992); 129 °C (decomposes)
• Colorform: Colorless liquid
• Density: 1.05 at 68 °F (NTP, 1992); 1.0504 g/cu cm at 20 °C
• Flash Point: 75.2 °F (NTP, 1992); 77 °F (25 °C) (open cup)
• Melting Point: -141.7 °F (NTP, 1992); -96.5 °C
• Physical Description: Diethyldichlorosilane appears as a colorless liquid with a pungent odor. Flash point 77°F. Corrosive to metals and tissue. Vapors are heavier than air.
• Description: Diethyldichlorosilane appears as a colorless liquid with a pungent odor. Flash point 77°F. Corrosive to metals and tissue. Vapors are heavier than air.
• Shelf Life: Decomp in cold water; Decomposes in alcohol
• Solubility: Decomposes (NTP, 1992); 1 G SOL IN 100 ML ETHER
• Vapor Density: 5.41 (NTP, 1992) (Relative to Air); 5.14 (Air = 1)
• Vapor Pressure: 5 mm Hg at 56.7 °F ; 10 mm Hg at 77.7° F; 20 mm Hg at 99.9° F (NTP, 1992); 11.9 mm Hg at 25 °C
• PubChem Compound: 15589
• Last Modified: Nov 11 2021